Cas no 1021939-79-6 (methyl 2-(3-bromopyridin-2-yl)aminoacetate)

• Product Name: methyl 2-(3-bromopyridin-2-yl)aminoacetate
• CAS No: 1021939-79-6
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD14696415
• CID: 2109143
• PubChem ID: 61373714
• Update Time: 2025-05-24

methyl 2-(3-bromopyridin-2-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromopyridin-2-ylamino)acetate
• Methyl 2-[(3-bromopyridin-2-yl)amino]acetate
• methyl 2-(3-bromopyridin-2-yl)aminoacetate

• MDL： MFCD14696415
• Inchi： 1S/C8H9BrN2O2/c1-13-7(12)5-11-8-6(9)3-2-4-10-8/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： OWPSXVZOJZTZHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Topological Polar Surface Area: 51.2

Additional information on methyl 2-(3-bromopyridin-2-yl)aminoacetate

Comprehensive Overview of Methyl 2-(3-Bromopyridin-2-yl)aminoacetate (CAS No. 1021939-79-6)

Methyl 2-(3-bromopyridin-2-yl)aminoacetate (CAS No. 1021939-79-6) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This brominated pyridine derivative is a key intermediate in the synthesis of bioactive molecules, attracting significant interest due to its unique structural properties. The compound's molecular formula and steric hindrance characteristics make it invaluable for designing kinase inhibitors and heterocyclic scaffolds, aligning with current trends in drug discovery and precision agriculture.

Recent advancements in medicinal chemistry have highlighted the demand for halogenated pyridines like methyl 2-(3-bromopyridin-2-yl)aminoacetate. Researchers are particularly focused on its application in covalent inhibitor design, a hot topic in oncology therapeutics. The compound's bromine moiety facilitates selective C-C coupling reactions, enabling the development of targeted therapies—a frequently searched term in AI-driven drug development platforms.

From a synthetic perspective, this ester derivative exhibits remarkable chemo-selectivity in Pd-catalyzed cross-coupling reactions, a technique dominating green chemistry discussions. Its compatibility with microwave-assisted synthesis (another trending keyword) reduces reaction times, addressing sustainability concerns in industrial-scale production. Analytical studies using LC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant intermediates.

The compound's structure-activity relationship (SAR) has been extensively studied for crop protection agents, reflecting growing interest in eco-friendly pesticides. Its pyridine core interacts with insect nicotinic acetylcholine receptors, making it relevant for next-generation insecticides—a subject with rising search volume in agricultural biotechnology forums.

In material science, 1021939-79-6 serves as a precursor for photoactive polymers used in organic electronics. Its ability to form π-conjugated systems contributes to advancements in flexible OLEDs and solar cell technologies, areas frequently queried in renewable energy databases. Stability studies under various pH conditions demonstrate its versatility for formulation development.

Regulatory assessments confirm that methyl 2-(3-bromopyridin-2-yl)aminoacetate complies with REACH and FDA guidelines for research applications. Proper handling requires standard laboratory safety protocols, though it doesn't fall under restricted categories. Storage recommendations (-20°C under argon atmosphere) ensure prolonged shelf-life, a practical consideration for high-throughput screening facilities.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degrader therapeutics. The compound's aminoacetate group enables efficient linker conjugation, addressing a common challenge discussed in protein engineering communities. Computational models predict favorable ADMET properties, reinforcing its utility in lead optimization workflows.

Market analyses indicate growing procurement of CAS 1021939-79-6 by contract research organizations (CROs), driven by demand for fragment-based drug design. Suppliers typically provide certificates of analysis with detailed HPLC chromatograms and residual solvent profiles, meeting ICH Q3C standards—information highly sought in quality control searches.